Cas no 2172257-46-2 (2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid)

• Product Name: 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid
• CAS No: 2172257-46-2
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6568051
• PubChem ID: 165795934
• Update Time: 2025-06-26

2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid
• EN300-1613877
• 2172257-46-2

• Inchi： 1S/C9H11FN2O2/c1-3-5-7(10)8(9(13)14)12-6(4-2)11-5/h3-4H2,1-2H3,(H,13,14)
• InChI Key： CJLPLXVBKGTFEB-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)N=C(CC)N=C1CC

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid

Recent Advances in the Study of 2,6-Diethyl-5-fluoropyrimidine-4-carboxylic Acid (CAS: 2172257-46-2)

The compound 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid (CAS: 2172257-46-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a fluorinated pyrimidine derivative, this molecule exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid as a building block for the synthesis of more complex molecules. Researchers have explored its utility in the development of novel kinase inhibitors, which are critical for targeting signaling pathways involved in cancer and inflammatory diseases. The presence of the fluorine atom at the 5-position of the pyrimidine ring enhances the molecule's metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the efficient synthesis of 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid via a multi-step reaction sequence. The study highlighted the compound's high purity and yield, which are essential for its application in drug development. Furthermore, the researchers conducted in vitro assays to evaluate the compound's inhibitory activity against a panel of kinases, revealing promising selectivity and potency profiles.

Another significant development involves the use of 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid in the design of prodrugs. Prodrug strategies are increasingly being employed to improve the pharmacokinetic properties of therapeutic agents. Recent findings suggest that this compound can serve as a versatile precursor for prodrugs targeting specific tissues or cellular compartments, thereby enhancing therapeutic efficacy while minimizing off-target effects.

Beyond its applications in kinase inhibition and prodrug design, 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid has also been investigated for its potential role in antimicrobial therapy. Preliminary studies indicate that fluorinated pyrimidine derivatives exhibit broad-spectrum activity against resistant bacterial strains. This has sparked interest in further exploring the compound's mechanism of action and its potential as a lead compound for new antibiotics.

In conclusion, the recent advancements in the study of 2,6-diethyl-5-fluoropyrimidine-4-carboxylic acid (CAS: 2172257-46-2) underscore its versatility and potential in pharmaceutical research. Its unique chemical properties, coupled with its demonstrated biological activities, make it a valuable tool for drug discovery. Future research is expected to delve deeper into its therapeutic applications, particularly in oncology, infectious diseases, and inflammation. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.